2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile

• IUPAC Name: 2-(2,4-dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H8Cl4N2O/c19-12-3-6-17(15(22)8-12)25-18-11(9-23)2-5-16(24-18)10-1-4-13(20)14(21)7-10/h1-8H
• InChI Key: NPHGYPPVFVWOTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC(=C(C=C2)C#N)OC3=C(C=C(C=C3)Cl)Cl)Cl)Cl
• Molecular Formula: C18H8Cl4N2O
• Molecular Weight: 410.1 g/mol

Description

2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile (DCPDPC) is a compound that has been studied for its potential use in research applications, such as in laboratory experiments. It is a derivative of pyridine and has been used in the synthesis of various organic compounds. DCPDPC has a wide range of biochemical and physiological effects, as well as advantages and limitations for use in laboratory experiments.

Scientific Research Applications

2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile has been studied for its potential use in research applications, such as in laboratory experiments. It has been used in the synthesis of various organic compounds, such as 2,4-dichlorophenoxyacetic acid and 3,4-dichlorophenoxyacetic acid. It has also been used in the synthesis of various polymers, such as poly(2,4-dichlorophenoxy)acrylate and poly(3,4-dichlorophenoxy)acrylate.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile is not fully understood. However, it is believed to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It is also believed to act as an inhibitor of monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in drug levels in the body. It has also been shown to inhibit the activity of monoamine oxidase, which can lead to an increase in serotonin levels in the brain. Additionally, 2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile has been shown to have anti-inflammatory and antineoplastic effects.

Advantages and Limitations for Lab Experiments

2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it can be used in the synthesis of various organic compounds. However, 2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile has some drawbacks, such as its potential toxicity and the fact that its mechanism of action is not fully understood.

Future Directions

The potential applications of 2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile are still being explored. Some potential future directions include further research into its mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted into its potential use in the synthesis of various organic compounds. Additionally, further research could be conducted into its potential use in the synthesis of various polymers. Finally, further research could be conducted into its potential use in drug delivery systems.

Synthesis Methods

2-(2,4-Dichlorophenoxy)-6-(3,4-dichlorophenyl)pyridine-3-carbonitrile can be synthesized by the reaction of 2,4-dichlorophenol, 3,4-dichlorophenol, and pyridine-3-carbonitrile. This reaction is carried out in an aqueous medium at a temperature of 80-90°C for 1-2 hours. The reaction is catalyzed by sodium hydroxide and the product is purified by column chromatography.